Cas no 849021-24-5 (2-(3-Methylphenyl)malondialdehyde)
849021-24-5 structure
Product Name:2-(3-Methylphenyl)malondialdehyde
CAS No:849021-24-5
MF:C10H10O2
MW:162.185203075409
MDL:MFCD03426050
CID:716609
PubChem ID:3856855
Update Time:2025-04-19
2-(3-Methylphenyl)malondialdehyde Chemical and Physical Properties
Names and Identifiers
-
- Propanedial,2-(3-methylphenyl)-
- 2-(3-Methylphenyl)malondialdehyde
- ZIB02124
- MFCD03426050
- 2-(3-methylphenyl)propanedial
- 2-(m-Tolyl)malonaldehyde
- AKOS006344203
- SB85355
- EN300-103767
- SCHEMBL2558034
- FS-4938
- 2-m-tolylmalonaldehyde
- DTXSID70397414
- 849021-24-5
-
- MDL: MFCD03426050
- Inchi: 1S/C10H10O2/c1-8-3-2-4-9(5-8)10(6-11)7-12/h2-7,10H,1H3
- InChI Key: XELVNYQHLUBJGP-UHFFFAOYSA-N
- SMILES: O=CC(C=O)C1C=CC=C(C)C=1
Computed Properties
- Exact Mass: 162.068
- Monoisotopic Mass: 162.068
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 157
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 34.1Ų
Experimental Properties
- Color/Form: Not available
- Density: 1.078
- Melting Point: 81-83°C
- Boiling Point: 247.9°C at 760 mmHg
- Flash Point: 91°C
- Refractive Index: 1.518
- PSA: 34.14000
- LogP: 1.47640
- Vapor Pressure: Not available
2-(3-Methylphenyl)malondialdehyde Security Information
- Signal Word:warning
- Hazard Statement: H303+H313+H333
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
-
Hazardous Material Identification:
- HazardClass:IRRITANT
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
2-(3-Methylphenyl)malondialdehyde Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 023531-1g |
2-(3-Methylphenyl)malondialdehyde |
849021-24-5 | 95%+ | 1g |
£31.00 | 2022-03-01 | |
| Fluorochem | 023531-5g |
2-(3-Methylphenyl)malondialdehyde |
849021-24-5 | 95%+ | 5g |
£145.00 | 2022-03-01 | |
| TRC | M356235-50mg |
2-(3-Methylphenyl)malondialdehyde |
849021-24-5 | 50mg |
$ 50.00 | 2022-06-03 | ||
| TRC | M356235-100mg |
2-(3-Methylphenyl)malondialdehyde |
849021-24-5 | 100mg |
$ 65.00 | 2022-06-03 | ||
| TRC | M356235-500mg |
2-(3-Methylphenyl)malondialdehyde |
849021-24-5 | 500mg |
$ 185.00 | 2022-06-03 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 007284-5g |
2-(3-Methylphenyl)malondialdehyde |
849021-24-5 | 5g |
3770CNY | 2021-05-07 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 007284-1g |
2-(3-Methylphenyl)malondialdehyde |
849021-24-5 | 1g |
1039CNY | 2021-05-07 | ||
| Apollo Scientific | OR7646-1g |
2-(3-Methylphenyl)malonaldehyde |
849021-24-5 | 95+% | 1g |
£112.00 | 2025-02-20 | |
| Apollo Scientific | OR7646-5g |
2-(3-Methylphenyl)malonaldehyde |
849021-24-5 | 95+% | 5g |
£251.00 | 2025-02-20 | |
| Apollo Scientific | OR7646-25g |
2-(3-Methylphenyl)malonaldehyde |
849021-24-5 | 95+% | 25g |
£857.00 | 2025-02-20 |
2-(3-Methylphenyl)malondialdehyde Related Literature
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
849021-24-5 (2-(3-Methylphenyl)malondialdehyde) Related Products
- 93-53-8(2-Phenylpropanal)
- 34713-70-7(2-PHENYLPROPIONALDEHYDE)
- 947-91-1(Diphenylacetaldehyde (>80%))
- 61136-74-1(2-(4-1,1-Dimethylethylphenyl)propionoic aldehyde)
- 105457-22-5(Ethyl, 1-oxo-2,2-diphenyl-)
- 34291-99-1(2-4-(propan-2-yl)phenylpropanal)
- 99-72-9(2-(4-methylphenyl)propanal)
- 27956-35-0(2-(4-Methylphenyl)malonaldehyde)
- 26591-66-2(2-Phenylmalondialdehyde)
- 104488-49-5(Ethyl, 2-oxo-1,1-diphenyl-)
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